1-(Benzyloxy)-2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-amine

• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 2-(5-methyl-1,2,4-oxadiazol-3-yl)-1-phenylmethoxypropan-2-amine
• InChI: InChI=1S/C13H17N3O2/c1-10-15-12(16-18-10)13(2,14)9-17-8-11-6-4-3-5-7-11/h3-7H,8-9,14H2,1-2H3
• InChI Key: KPWAATULXYFGEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C(C)(COCC2=CC=CC=C2)N

Description

1-(Benzyloxy)-2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-amine is a useful research compound. Its molecular formula is C13H17N3O2 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(1-(benzyloxy)-2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl)-2-methylpropane-2-sulfinamide (example 112c, 1.2 g, 2.73 mmol) in methanol (15 ml) was added a 4.0M solution of hydrochloric acid in Dioxane (2.05 ml, 8.19 mmol). The reaction mixture was stirred at room temperature for 2 hours. Volatiles were removed in vacuo and the residue was dissolved in ethyl acetate. The organic phase was extracted with a 1.0M aqueous solution of sodium bicarbonate and the organic phase was collected. The aqueous phase was back-extracted with ethyl acetate. The combined organic phases were dried over sodium sulfate and evaporated down to dryness. The crude material was purified by flash chromatography on silica eluting with a heptane\ethyl acetate gradient to yield the title compound (577 mg, 85%) as a light yellow oil. MS (ESI, m/z): 248.6 (M+H+).